Cas no 6820-74-2 (1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane)

• Product Name: 1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane
• CAS No: 6820-74-2
• MF: C₄Cl₁₀
• MW: 402.572792053223
• CID: 1725933
• PubChem ID: 23259
• Update Time: 2025-04-21

1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane
• DTXSID50218375
• 6820-74-2
• PERCHLOROISOBUTANE
• SCHEMBL22164172

• Inchi： 1S/C4Cl10/c5-1(2(6,7)8,3(9,10)11)4(12,13)14
• InChI Key： VYHNGJZGIOYPER-UHFFFAOYSA-N
• SMILES： ClC(C(Cl)(Cl)Cl)(C(Cl)(Cl)Cl)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 397.689
• Monoisotopic Mass: 397.688527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.929
• Boiling Point: 343°C at 760 mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.575
• PSA: 0